Cas no 13949-81-0 (1,4-Benzenedimethanol, 2,5-dihydroxy-)

1,4-Benzenedimethanol, 2,5-dihydroxy- structure
13949-81-0 structure
Product Name:1,4-Benzenedimethanol, 2,5-dihydroxy-
CAS No:13949-81-0
MF:C8H10O4
MW:170.162602901459
CID:95795
PubChem ID:12689033
Update Time:2025-04-18

1,4-Benzenedimethanol, 2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedimethanol, 2,5-dihydroxy-
    • 2,5-bis(hydroxymethyl)benzene-1,4-diol
    • DTXSID20506953
    • SCHEMBL8830418
    • 13949-81-0
    • Inchi: 1S/C8H10O4/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-2,9-12H,3-4H2
    • InChI Key: GTJJZOXIKFNHJS-UHFFFAOYSA-N
    • SMILES: OC1C=C(CO)C(=CC=1CO)O

Computed Properties

  • Exact Mass: 170.05790880g/mol
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.9Ų
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